1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride
Overview
Description
1-(5-Methanesulfonylpyrimidin-2-yl)methanamine hydrochloride, also known as 5-MSP, is an organic compound and an important intermediate in the synthesis of various biologically active compounds. It is a white crystalline solid that is soluble in water and ethanol. 5-MSP is widely used in the synthesis of drugs, pharmaceuticals and other compounds due to its unique properties.
Mechanism of Action
1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride is an important intermediate in the synthesis of various biologically active compounds. It acts as a nucleophilic reagent in the synthesis of various compounds and is involved in a number of reactions such as condensation, alkylation, and acylation reactions.
Biochemical and Physiological Effects
1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride has been found to be an important intermediate in the synthesis of various biologically active compounds. It has been found to have a wide range of biochemical and physiological effects. It has been found to be an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of the pro-inflammatory prostaglandins. In addition, 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride has been found to be an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine, a neurotransmitter involved in the transmission of nerve impulses.
Advantages and Limitations for Lab Experiments
1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride is an important intermediate in the synthesis of various biologically active compounds and has a wide range of applications in the laboratory. The main advantage of using 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride in the laboratory is its high yield and relatively easy synthesis. In addition, it is a relatively inexpensive compound and is widely available. However, there are some limitations to the use of 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride in the laboratory. It is a fairly unstable compound and can only be stored for a limited period of time before it begins to degrade. In addition, it is toxic and should be handled with care.
Future Directions
The use of 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride as an intermediate in the synthesis of various biologically active compounds is a relatively new field of research and there are many potential future directions. One potential future direction is the development of new synthetic methods for the synthesis of 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride and its derivatives. In addition, further research could be conducted on the mechanism of action of 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride and its derivatives in order to better understand their biochemical and physiological effects. Furthermore, research could be conducted on the development of new uses for 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride and its derivatives, such as in the synthesis of new drugs and pharmaceuticals. Finally, research could be conducted on the development of new methods for the storage and stabilization of 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride and its derivatives.
Synthesis Methods
The synthesis of 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride involves the condensation of 5-methanesulfonyl-2-pyrimidinol and methylamine hydrochloride to form the desired product. The reaction is carried out in aqueous medium at a temperature of 50-60°C. The reaction is complete in 8-10 hours and the yield is approximately 90%.
Scientific Research Applications
1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride is widely used in the synthesis of drugs, pharmaceuticals and other compounds due to its unique properties. It has been used in the synthesis of various drugs including antifungal agents, antibiotics, antiviral agents, analgesics, anti-inflammatory agents, and anti-cancer agents. In addition, 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride has been used in the synthesis of various peptide and non-peptide hormones, as well as in the synthesis of various other compounds such as vitamins, amino acids, and nucleic acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride involves the reaction of 5-methanesulfonylpyrimidine with formaldehyde and ammonium chloride in the presence of a reducing agent to form 1-(5-methanesulfonylpyrimidin-2-yl)methanol. This intermediate is then reacted with ammonia in the presence of a catalyst to form the final product, 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride.", "Starting Materials": [ "5-methanesulfonylpyrimidine", "formaldehyde", "ammonium chloride", "reducing agent", "ammonia", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: 5-methanesulfonylpyrimidine is reacted with formaldehyde and ammonium chloride in the presence of a reducing agent to form 1-(5-methanesulfonylpyrimidin-2-yl)methanol.", "Step 2: 1-(5-methanesulfonylpyrimidin-2-yl)methanol is reacted with ammonia in the presence of a catalyst to form 1-(5-methanesulfonylpyrimidin-2-yl)methanamine.", "Step 3: The final product, 1-(5-methanesulfonylpyrimidin-2-yl)methanamine hydrochloride, is obtained by reacting 1-(5-methanesulfonylpyrimidin-2-yl)methanamine with hydrochloric acid." ] } | |
CAS RN |
2093484-21-8 |
Molecular Formula |
C6H10ClN3O2S |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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